Cas no 573995-52-5 (4-(3-Methylpiperidin-1-yl)-4-oxobut-2-enoic acid)

• Product Name: 4-(3-Methylpiperidin-1-yl)-4-oxobut-2-enoic acid
• CAS No: 573995-52-5
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 946977
• Update Time: 2025-06-27

4-(3-Methylpiperidin-1-yl)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoicacid,4-(3-methyl-1-piperidinyl)-4-oxo-(9CI)
• 4-(3-METHYL-1-PIPERIDINYL)-4-OXO-2-BUTENOIC ACID
• 4-(3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid
• (2Z)-4-(3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid
• 4-(3-METHYL-PIPERIDIN-1-YL)-4-OXO-2-BUTENOIC ACID
• 4-(3-Methylpiperidin-1-yl)-4-oxobut-2-enoic acid

• Inchi： 1S/C10H15NO3/c1-8-3-2-6-11(7-8)9(12)4-5-10(13)14/h4-5,8H,2-3,6-7H2,1H3,(H,13,14)
• InChI Key： MUGVIRKRXMKLES-UHFFFAOYSA-N
• SMILES： O=C(C=CC(=O)O)N1CCCC(C)C1

Computed Properties

• Exact Mass: 197.105
• Monoisotopic Mass: 197.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 57.6

Additional information on 4-(3-Methylpiperidin-1-yl)-4-oxobut-2-enoic acid

Professional Introduction to 4-(3-Methylpiperidin-1-yl)-4-oxobut-2-enoic Acid (CAS No. 573995-52-5)

4-(3-Methylpiperidin-1-yl)-4-oxobut-2-enoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 573995-52-5, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 4-(3-methylpiperidin-1-yl) moiety, which contributes to its distinct chemical behavior and reactivity. This feature makes it a valuable candidate for further exploration in synthetic chemistry and biological studies.

The compound’s chemical formula and structural configuration are critical in understanding its role in various chemical reactions and interactions. The presence of a carboxylic acid group and an α,β-unsaturated ketone moiety in the molecule suggests multiple pathways for functionalization and derivatization, which are essential for developing novel pharmaceutical agents. Researchers have been particularly interested in how these structural features influence the compound’s pharmacological properties, including its potential as a bioactive molecule.

In recent years, the pharmaceutical industry has seen a surge in the development of innovative drugs that target complex biological pathways. Compounds like 4-(3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid are being investigated for their ability to modulate these pathways effectively. The 3-methylpiperidin-1-yl group, in particular, has been studied for its role in enhancing binding affinity and selectivity in drug-receptor interactions. This has opened up new avenues for designing drugs with improved efficacy and reduced side effects.

The synthesis of 4-(3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid involves sophisticated organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the compound meets the stringent standards required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the complex framework of this molecule.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that derivatives of piperidine-based compounds can interact with specific neurotransmitter receptors, offering a promising approach for developing new therapies. The α,β-unsaturated ketone moiety in 4-(3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid is particularly interesting because it can serve as a scaffold for designing molecules that mimic or inhibit neurotransmitter activity. This has led to investigations into its potential as an antipsychotic or antidepressant agent.

Furthermore, the compound’s ability to undergo various chemical transformations makes it a versatile building block for more complex molecules. Researchers have explored its use in generating libraries of compounds for high-throughput screening, a process that accelerates the discovery of new drug candidates. The carboxylic acid group, for instance, can be easily converted into esters or amides, expanding the range of possible derivatives with tailored properties.

The latest research on 4-(3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid has also highlighted its role in developing targeted therapies for cancer. Preclinical studies have demonstrated that certain derivatives of this compound can induce apoptosis in cancer cells by disrupting critical cellular pathways. The unique structural features of this molecule allow it to interact with specific targets on cancer cells, making it a promising candidate for further development into an anticancer drug.

In conclusion, 4-(3-methylpiperidin-1-yl)-4-oxybutanonoic acid (CAS No. 57399552) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its structural features, including the 3-methylpiperidin1 yl group and αβunsaturated ketone moiety, make it a valuable scaffold for designing novel bioactive molecules. Ongoing studies continue to uncover new applications for this compound, particularly in treating neurological disorders and cancer. As research progresses, it is likely that 4-(3-methyl-piperidin1 yl)-4-oxybutanonoic acid will play an increasingly important role in the development of next-generation pharmaceuticals.